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Compound of Interest

Compound Name: 3-Cyclohexene-1-carboxylic acid

Cat. No.: B047881 Get Quote

Proper management and disposal of 3-Cyclohexene-1-carboxylic acid are critical to ensure

personnel safety and environmental protection. This guide provides detailed, step-by-step

procedures for researchers, scientists, and drug development professionals to handle and

dispose of this chemical in accordance with safety and regulatory standards.

Immediate Safety and Hazard Information
3-Cyclohexene-1-carboxylic acid (CAS No. 4771-80-6) is a hazardous chemical requiring

careful handling.[1] It is known to cause severe skin burns and eye damage, is harmful in

contact with skin, and may cause respiratory irritation.[1][2] Some safety data sheets also

classify it as corrosive to metals.[3] Always consult the safety data sheet (SDS) for the specific

formulation you are using before handling.

Personal Protective Equipment (PPE): When handling 3-Cyclohexene-1-carboxylic acid, it is

imperative to use appropriate PPE to prevent exposure. This includes:

Eye and Face Protection: Chemical safety goggles or a face shield.[1]

Skin Protection: Protective gloves (e.g., nitrile rubber) and clothing to prevent skin contact.[1]

Respiratory Protection: In case of inadequate ventilation or the potential for aerosol

generation, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an

acid gas filter.[1]
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Regulatory Framework for Disposal
The disposal of 3-Cyclohexene-1-carboxylic acid is governed by local, state, and federal

regulations. In the United States, the Environmental Protection Agency (EPA) regulates

hazardous waste under the Resource Conservation and Recovery Act (RCRA).[1] As a

corrosive chemical, 3-Cyclohexene-1-carboxylic acid waste may be classified as a

hazardous waste under the corrosivity characteristic (D002).

Quantitative Data for Hazardous Waste
Classification
The classification of 3-Cyclohexene-1-carboxylic acid waste as corrosive under RCRA is

determined by the following quantitative criteria:

Parameter
RCRA Hazardous Waste

Threshold (D002)

Relevance to 3-

Cyclohexene-1-carboxylic

acid

pH
Aqueous waste with a pH ≤ 2

or ≥ 12.5

As a carboxylic acid, solutions

of this compound will be acidic.

The pH of the waste stream

must be measured to

determine if it meets this

criterion.

Steel Corrosion Rate

Liquid waste that corrodes

steel (SAE 1020) at a rate >

6.35 mm (0.250 inch) per year

at 55 °C (130 °F)

Some suppliers classify this

chemical as corrosive to

metals, suggesting it may meet

this criterion.

Data sourced from EPA RCRA regulations.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 3-Cyclohexene-1-
carboxylic acid from a laboratory setting.
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1. Waste Identification and Characterization:

Determine if the waste is pure 3-Cyclohexene-1-carboxylic acid or a mixture.

If it is a mixture, identify all other components.

Test the pH of aqueous waste streams containing this chemical.

Based on the pH, steel corrosion data (if available), and other components, classify the

waste according to RCRA guidelines (e.g., D002 for corrosivity).

2. Waste Segregation and Collection:

Collect waste 3-Cyclohexene-1-carboxylic acid in a designated, properly labeled, and

sealed container.

The container should be made of a material compatible with the chemical (e.g., high-density

polyethylene).

Do not mix this waste with incompatible materials, such as bases or strong oxidizing agents.

[1]

Store the waste container in a designated satellite accumulation area within the laboratory.

3. Spill Management:

In case of a spill, evacuate non-essential personnel.

Wearing appropriate PPE, contain the spill.

Absorb the spilled material with an inert absorbent such as sand, silica gel, or an acid binder.

[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Do not allow the chemical to enter drains or the environment.[1][4]

4. Professional Disposal:
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Arrange for the collection of the waste by a licensed professional waste disposal company.[4]

[5]

Provide the disposal company with a complete and accurate description of the waste,

including its chemical composition and hazard classification.

The recommended disposal method is typically incineration in a chemical incinerator

equipped with an afterburner and scrubber.[4][5]

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of 3-
Cyclohexene-1-carboxylic acid.
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Start: 3-Cyclohexene-1-carboxylic
acid waste generated

Is the waste a mixture?

Identify all components
in the mixture

Yes

Is the waste aqueous?

No

Measure the pH of the waste

Yes

Is the waste a liquid?

No

Is pH <= 2 or >= 12.5?

No

Classify as RCRA Hazardous Waste (D002)

Yes

Does it corrode steel > 6.35 mm/year?

Yes

Consult institutional guidelines
for non-hazardous chemical waste

No

Yes No

Segregate and collect in a
compatible, labeled container

Ensure spill kit with
inert absorbent is available

Contact Environmental Health & Safety (EHS)
or licensed waste disposal company

End: Proper Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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